Sodium hydrogen sebacate
CAS No.: 19455-73-3
Cat. No.: VC0103380
Molecular Formula: C10H17NaO4
Molecular Weight: 224.232
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 19455-73-3 |
---|---|
Molecular Formula | C10H17NaO4 |
Molecular Weight | 224.232 |
IUPAC Name | sodium;10-hydroxy-10-oxodecanoate |
Standard InChI | InChI=1S/C10H18O4.Na/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+1/p-1 |
Standard InChI Key | GAQDIDQMKWSQAH-UHFFFAOYSA-M |
SMILES | C(CCCCC(=O)[O-])CCCC(=O)O.[Na+] |
Introduction
Chemical Structure and Properties
Molecular Structure and Identification
Sodium hydrogen sebacate is characterized by its molecular formula C₁₀H₁₇NaO₄, representing a monosodium salt of sebacic acid where only one of the carboxylic acid groups has been neutralized by sodium . This compound is also known by several synonyms including "sodium;10-hydroxy-10-oxodecanoate" and "sebacic acid hydrogen 1-sodium salt" . Its unique structure contains both a carboxylate group (-COONa) and a free carboxylic acid group (-COOH) connected by an eight-carbon aliphatic chain.
Physical and Chemical Properties
Sodium hydrogen sebacate possesses distinct physical and chemical properties that define its behavior in various applications. The compound has a monoisotopic mass of 224.10245330 Da . Analysis of its molecular structure reveals that it contains one hydrogen bond donor and four hydrogen bond acceptors, along with nine rotatable bonds . These characteristics contribute to its solubility profile and interaction capabilities with other substances.
Property | Value |
---|---|
Molecular Weight | 224.23 g/mol |
CAS Number | 14047-57-5 |
Hydrogen Bond Donor Count | 1 |
Hydrogen Bond Acceptor Count | 4 |
Rotatable Bond Count | 9 |
Physical Form | White powder |
Parent Compound | Sebacic Acid (CID 5192) |
The compound's chemical behavior is primarily influenced by its partially neutralized structure, where the sodium carboxylate group provides water solubility while the free carboxylic acid group maintains reactivity for further transformations .
Synthesis and Preparation Methods
Industrial Production Processes
The synthesis of sodium hydrogen sebacate typically involves the controlled neutralization of sebacic acid with sodium hydroxide. This process must be carefully regulated to ensure that only one of the two carboxylic acid groups is converted to its sodium salt form. This partial neutralization is crucial for the compound's specific properties and applications.
The reaction can be represented as:
HOOC-(CH₂)₈-COOH + NaOH → HOOC-(CH₂)₈-COONa + H₂O
The key challenge in this synthesis is achieving selective mono-neutralization rather than complete conversion to disodium sebacate, which requires precise control of stoichiometry and reaction conditions.
Purification Techniques
After the initial reaction, purification steps are necessary to obtain high-purity sodium hydrogen sebacate. These typically involve recrystallization processes and may include washing steps to remove unreacted starting materials or byproducts. The challenges in structural analysis mentioned in the research literature indicate that crystallization of this compound can be difficult, which may impact purification methods.
Research Findings and Structural Analysis
Crystallographic Challenges
Despite its commercial importance, the crystal structure of sodium hydrogen sebacate remains incompletely characterized due to significant challenges in crystallization and preferred orientation effects during X-ray powder diffraction (XRPD) analysis. This has hindered full structural determination and represents an ongoing challenge in the field of crystallography. The difficulties in crystallization may be related to the compound's amphiphilic nature and tendency to form complex arrangements in the solid state.
Spectroscopic Characterization
Spectroscopic methods, including infrared spectroscopy and NMR, have been employed to characterize sodium hydrogen sebacate. These techniques allow for identification of the characteristic functional groups and confirmation of the mono-sodium salt structure. The carboxylate group typically shows distinct IR absorption bands compared to the carboxylic acid group, enabling verification of the partial neutralization .
Comparative Analysis with Related Compounds
Comparison with Disodium Sebacate
Disodium sebacate (C₁₀H₁₆Na₂O₄) represents the fully neutralized form of sebacic acid and differs significantly from sodium hydrogen sebacate in its properties and applications . With a CAS number of 17265-14-4 and melting point of 239°C, disodium sebacate is described as a white odorless powder with applications ranging from lubricants to radiator antifreeze . The presence of two sodium ions in disodium sebacate, compared to one in sodium hydrogen sebacate, results in different solubility profiles and chemical behaviors.
Comparison with Other Sebacate Derivatives
The sebacate family includes numerous derivatives with diverse properties and applications. The table below compares sodium hydrogen sebacate with other important sebacate compounds:
Compound | Chemical Formula | Primary Applications | Distinguishing Features |
---|---|---|---|
Sodium Hydrogen Sebacate | C₁₀H₁₇NaO₄ | Corrosion inhibitor, surfactant | Monosodium salt; contains both -COOH and -COONa groups |
Disodium Sebacate | C₁₀H₁₆Na₂O₄ | Lubricants, antifreeze | Fully neutralized salt; higher melting point (239°C) |
Dimethyl Sebacate | C₁₂H₂₂O₄ | Plasticizer, solvent for resins and rubbers | Used as intermediate for other organic compounds; enhances flexibility of polymers |
Dibutyl Sebacate | C₁₈H₃₄O₄ | Plasticizer for vinyl polymers | Insoluble in water but soluble in organic solvents |
This comparison highlights the unique position of sodium hydrogen sebacate among sebacate derivatives, with its partially neutralized structure offering distinctive properties for specialized applications .
Future Research Directions
Crystallographic Studies
Given the challenges in determining the crystal structure of sodium hydrogen sebacate, advanced crystallographic techniques may be employed in future research to overcome the preferred orientation effects and crystallization difficulties. Advanced methods such as synchrotron X-ray diffraction or neutron diffraction could potentially provide more detailed structural information.
Novel Applications Development
The unique properties of sodium hydrogen sebacate, particularly its corrosion inhibition capabilities, suggest potential for developing new applications in protective coatings and materials science. Further research could explore optimized formulations for specific industrial environments and substrate materials.
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